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Get Quote

Tenovin-1 has challenging solubility properties, which are summarized in the table below alongside

recommended formulation strategies [1] [2].

Property / Aspect Description / Value Recommended Solution / Protocol

Molecular Weight 369.48 g/mol [1] [2] --

| In Vitro Solubility (DMSO) | 100 mg/mL (270.65 mM) [2]. 250 mg/mL (676.62 mM) [1]. Note: Moisture-

absorbing DMSO reduces solubility; use fresh DMSO [1]. | Use fresh, dry DMSO for stock solutions.

Sonicate to aid dissolution [1] [2]. | | In Vitro Solubility (Water) | Insoluble [1] [2] | Requires use of a co-

solvent or specialized formulation. | | In Vitro Solubility (Ethanol) | Insoluble [1] | -- | | In Vivo

Formulation | -- | Suspension in 15% Captisol [1]: • Concentration: 10 mg/mL (27.07 mM). • Protocol:

Add 10 mg Tenovin-1 to 1 mL of 15% Captisol solution and mix evenly. Use immediately.

Solution in 10% DMSO + 90% Corn Oil [2]: • Concentration: ≥ 2.5 mg/mL. • Protocol: Add 100 µL

DMSO stock solution (25 mg/mL) to 900 µL Corn oil, mix evenly. |
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What are the common solubility problems with Tenovin-1, and
how can I solve them?

The most common issue is recrystallization of the compound after storage or during dilution, often due

to the use of old, hydrated DMSO [1].

Solution: Always use fresh, dry, high-quality DMSO for preparing stock solutions. If you observe
precipitation, try briefly warming the tube and sonicating to re-dissolve the compound. For critical in

vivo work, the suspension in 15% Captisol is a reliable, published method [1].

What is the typical working concentration for cell culture
experiments?

Tenovin-1 is typically used in the low micromolar range in cell-based assays. Many studies report effects at

a concentration of 10 µM [3] [1]. However, a dose-response curve (e.g., 1-20 µM) should be established for

your specific cell line and assay.

Is Tenovin-1 cytotoxic?

Yes, Tenovin-1 can be cytotoxic, and this effect can be p53-dependent and/or p53-independent depending

on the cellular context [3] [2]. It is crucial to include appropriate controls (e.g., p53 null isogenic cell lines)

and monitor cell viability in parallel with your experimental readouts using assays like MTT or trypan blue

exclusion [3] [2].

Experimental Protocols

In Vitro Cell Viability and Proliferation Assay (MTT)

This protocol is used to assess Tenovin-1's effect on cell growth and survival [2].

Seed cells in a 96-well plate and allow them to adhere overnight.
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Treat cells with a concentration range of Tenovin-1 (e.g., 1-20 µM) for the desired duration (e.g., 24-

96 hours).
Add MTT reagent (thiazolyl blue tetrazolium bromide) to each well and incubate for 2-4 hours to

allow formazan crystal formation.
Dissolve crystals by adding a solubilization solution (e.g., DMSO).

Measure absorbance at 570 nm using a plate reader. Cell viability is calculated relative to the
untreated control.

In Vivo Efficacy Study in Tumor Xenograft Models

This protocol describes the administration of Tenovin-1 to assess its anti-tumor activity in vivo [3] [1].

Animal Model: Use female SCID mice.

Tumor Inoculation: Subcutaneously inject tumor cells (e.g., ARN8 melanoma cells) suspended in
Matrigel.

Dosage: 45-92.5 mg/kg of Tenovin-1 [3] [4].
Administration Route: Intraperitoneal (i.p.) injection [3].

Formulation: Prepare a homogeneous suspension at 10 mg/mL in 15% Captisol solution. Administer
immediately after preparation [1].

Endpoint Monitoring: Monitor tumor volume over time and compare to vehicle-control treated
groups.

Mechanism of Action and Experimental Workflow

The following diagrams illustrate Tenovin-1's primary molecular mechanism and a general workflow for a

cell-based screening assay.
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Tenovin-1 activates p53 by inhibiting Sirtuins
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Workflow for host-pathogen interaction screening

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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